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Compound of Interest

Compound Name: SLC7A11-IN-2

Cat. No.: B373563 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the personal protective equipment (PPE) and procedures required

when working with the small molecule inhibitor, SLC7A11-IN-2. As a specific Safety Data Sheet

(SDS) for SLC7A11-IN-2 is not publicly available, this information is based on best practices for

handling potent, novel chemical compounds in a laboratory setting. It is critical to consult the

manufacturer-provided SDS for SLC7A11-IN-2 upon receipt and to adhere to your institution's

specific Environmental Health and Safety (EHS) guidelines.

Personal Protective Equipment (PPE)
When handling SLC7A11-IN-2, a comprehensive approach to personal protection is necessary

to minimize exposure and ensure safety. Engineering controls, such as a certified chemical

fume hood, should be the primary method of exposure control.[1][2] PPE should be used as a

secondary level of protection.

Core PPE Requirements:

Eye Protection: Chemical safety goggles or a face shield should be worn at all times to

protect from splashes or aerosols.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber) are mandatory.[1] It is

advisable to double-glove, especially when handling concentrated solutions. Ensure gloves

are compatible with the solvents being used.
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Body Protection: A lab coat is required. For procedures with a higher risk of contamination,

disposable gowns are recommended.

Respiratory Protection: For operations that may generate dust or aerosols and are not

performed in a fume hood, a NIOSH-approved respirator is necessary.

Operational Plans: Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of SLC7A11-IN-2
and the safety of laboratory personnel.

Handling:

Preparation: All work with solid SLC7A11-IN-2 or its concentrated solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Weighing: If weighing the solid compound, do so in a ventilated enclosure or a balance with

a draft shield.

Solution Preparation: When preparing stock solutions, add the solvent to the vial containing

the pre-weighed compound. This should be done slowly to avoid splashing.

Spill Management: In the event of a spill, evacuate the area and follow your institution's EHS

spill response procedures. A spill kit appropriate for chemical spills should be readily

available.

Storage:

Solid Compound: Store in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials.

Stock Solutions: Once prepared, stock solutions should be stored in tightly sealed vials. For

long-term storage, it is generally recommended to aliquot solutions to avoid repeated freeze-

thaw cycles and store at -20°C or -80°C.[3][4] Always refer to the supplier's specific storage

recommendations.
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The disposal of SLC7A11-IN-2 and any contaminated materials must be handled as hazardous

chemical waste in accordance with local, state, and federal regulations.[5]

Waste Segregation: All materials contaminated with SLC7A11-IN-2, including pipette tips,

tubes, gloves, and excess solutions, must be collected in a designated hazardous waste

container.[5]

Container Labeling: The hazardous waste container must be clearly labeled with the full

chemical name and any associated hazards.

Disposal Request: Follow your institution's procedures for the pickup and disposal of

chemical waste. Do not dispose of SLC7A11-IN-2 down the drain or in regular trash.

Quantitative Data Summary
While specific quantitative data for SLC7A11-IN-2 is not available without the SDS, the

following table outlines the types of information that should be sought from the supplier-specific

documentation.

Data Parameter
Information to Obtain from Supplier's
SDS

Occupational Exposure Limit (OEL)
The permissible exposure limit for an 8-hour

time-weighted average.

LD50/LC50
The lethal dose or concentration for 50% of a

test population (oral, dermal, inhalation).

Boiling Point/Melting Point
Physical properties that can inform handling and

storage conditions.

Vapor Pressure
Indicates the likelihood of the substance to

become airborne.

Solubility
Information on appropriate solvents for solution

preparation and cleaning.
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The following diagram illustrates a standard workflow for safely handling SLC7A11-IN-2 in a

laboratory setting, from receiving the compound to the disposal of waste.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of SLC7A11-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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